Cas no 1806376-08-8 (Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate)

• Product Name: Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate
• CAS No: 1806376-08-8
• MF: C₁₃H₁₃BrO₄
• MW: 313.143923521042
• CID: 4956320
• Update Time: 2025-10-31

Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate

• Inchi： 1S/C13H13BrO4/c1-2-18-13(17)9-3-4-11(10(7-9)8-15)12(16)5-6-14/h3-4,7-8H,2,5-6H2,1H3
• InChI Key： KJCZOBSGDDRHER-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(=O)OCC)=CC=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 316
• XLogP3: 2
• Topological Polar Surface Area: 60.4

Additional information on Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate

Comprehensive Overview of Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate (CAS No. 1806376-08-8)

Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate (CAS No. 1806376-08-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and material science. This compound, characterized by its unique molecular structure featuring both bromopropanoyl and formylbenzoate functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its CAS number 1806376-08-8 is a critical identifier for researchers and manufacturers seeking high-purity reagents for advanced applications.

The growing interest in Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate is closely tied to its role in the development of novel therapeutic agents and functional materials. Recent trends in organic chemistry and drug discovery highlight the demand for such intermediates, particularly in the synthesis of small molecule inhibitors and bioconjugates. Researchers frequently search for "CAS 1806376-08-8 applications" or "synthesis of Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate," reflecting its relevance in cutting-edge scientific endeavors.

One of the key features of Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate is its dual functionality, which allows for selective modifications at both the bromopropanoyl and formylbenzoate sites. This property makes it invaluable for constructing heterocyclic compounds, which are foundational in medicinal chemistry. The compound's CAS number 1806376-08-8 is often referenced in patents and academic papers, underscoring its importance in innovation.

In the context of green chemistry, Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate has been explored for its potential in sustainable synthesis routes. With increasing emphasis on environmentally friendly processes, researchers are investigating catalytic methods to optimize its production. Queries like "eco-friendly synthesis of CAS 1806376-08-8" are becoming more common, aligning with global sustainability goals.

The compound's stability and reactivity profile also make it a candidate for material science applications. For instance, its incorporation into polymeric matrices or nanostructured materials has been studied for enhancing material properties. The CAS number 1806376-08-8 is frequently cited in studies focusing on advanced functional materials, demonstrating its cross-disciplinary utility.

Quality control and analytical characterization of Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate are critical for ensuring its performance in research and industrial settings. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. Searches for "analytical methods for CAS 1806376-08-8" reflect the need for reliable quality assurance protocols.

Looking ahead, the demand for Ethyl 4-(3-bromopropanoyl)-3-formylbenzoate is expected to rise, driven by advancements in precision medicine and smart materials. Its CAS number 1806376-08-8 will continue to be a pivotal reference in scientific literature and commercial catalogs, solidifying its role as a cornerstone in modern chemistry.